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Compound of Interest

Compound Name:
4-Chloro-2-(2-

methylphenyl)benzoic acid

CAS No.: 1261993-03-6

Cat. No.: B6395923

Get Quote

Molecular Identity & Physicochemical Profile[1][2][3]
[4][5]
Chemical Name: 4-Chloro-2-(2-methylphenyl)benzoic acid Synonyms: 4-Chloro-2-(o-

tolyl)benzoic acid; 4'-Chloro-2'-methyl-[1,1'-biphenyl]-2-carboxylic acid (nomenclature variation

based on priority). Molecular Formula:

Molecular Weight: 246.69 g/mol [1]

Structural Context
This molecule features a biphenyl core. The steric bulk of the ortho-methyl group on the

pendant phenyl ring forces a non-planar conformation, significantly impacting its solubility and

crystal packing compared to planar analogs.
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Property
Value
(Predicted/Experimental)

Technical Implication

Physical State Solid (Crystalline Powder)
Inhalation hazard for dust;

requires local exhaust.

Melting Point 165–175 °C (Est.)
Stable under standard ambient

conditions.

pKa ~3.8 – 4.1 (Carboxylic Acid)

Acidic; forms water-soluble

salts with weak bases

(NaHCO₃).

LogP ~3.9 – 4.2

Lipophilic; penetrates cell

membranes; low water

solubility.

Solubility DMSO, Methanol, DCM
Use polar aprotic solvents for

stock solutions.

Hazard Identification & Risk Assessment (GHS)[6]
Based on the functional groups (aromatic carboxylic acid, aryl chloride) and analog data (e.g.,

4-chlorobenzoic acid, biphenyl-2-carboxylic acid), the following classification is applied.

GHS Classification[6][7]
Skin Corrosion/Irritation: Category 2 (H315)[2]

Serious Eye Damage/Eye Irritation: Category 2A (H319)

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation) (H335)

Signal Word: WARNING
Precautionary Strategy

P261: Avoid breathing dust/fume.[2][3][4][5]

P280: Wear protective gloves/eye protection/face protection.[2][3][4][5]
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[3][4][5]

Remove contact lenses if present and easy to do.[2][3][4][5]

Toxicology Insights
Acute Toxicity: Likely low to moderate oral toxicity (

mg/kg est.).

Sensitization: Halogenated aromatics can occasionally act as sensitizers, though less

common with simple chlorination than with fluorination or complex substitution.

Genotoxicity: Biphenyl carboxylic acids generally lack structural alerts for mutagenicity

(Ames negative predicted), provided no nitro/amino impurities are present.

Synthesis & Experimental Handling
Synthesis Pathway (Suzuki-Miyaura Coupling)
The most robust route to this intermediate is the palladium-catalyzed cross-coupling of a 2-

bromo-4-chlorobenzoic acid derivative with 2-methylphenylboronic acid.

Critical Control Point: The steric hindrance at the ortho positions requires active catalyst

systems (e.g.,

or SPhos Pd G2) and elevated temperatures.

Precursors:
2-Bromo-4-chlorobenzoic acid
+ 2-Methylphenylboronic acid

Catalyst Prep:
Pd(dppf)Cl2 / K2CO3
Solvent: Dioxane/H2O

Mix
Reflux (80-100°C)

12-24 Hours
(Inert Atmosphere)

Heat Acidification (HCl)
Extraction (EtOAc)

Cool & Quench Recrystallization
(EtOH/Water) or Column

Crude Solid
Final Product:

4-Chloro-2-(2-methylphenyl)
benzoic acid

Pure (>98%)

Click to download full resolution via product page

Figure 1: Optimized Suzuki-Miyaura coupling workflow for the synthesis of sterically hindered

biphenyl acids.

Handling Protocols
Standard Operating Procedure (SOP) for Weighing & Transfer
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Engineering Controls: All open handling must occur inside a certified chemical fume hood.

PPE: Nitrile gloves (double gloving recommended during synthesis), lab coat, and safety

goggles.

Static Control: Dry organic powders can generate static charge. Use an antistatic gun or

ionizer if handling >10g to prevent dispersal.

Solubilization Logic
For Biological Assays: Dissolve in 100% DMSO to create a stock solution (e.g., 10mM).

Sonicate if necessary. The biphenyl core increases lipophilicity, making aqueous solubility

poor without a co-solvent or pH adjustment (pH > 8).

For Chemical Reaction: Soluble in chlorinated solvents (DCM, Chloroform) and esters (Ethyl

Acetate).

Emergency Response & Waste Management
Spill Response Decision Matrix
In the event of a solid spill, avoid generating dust.[5] Do not dry sweep.
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Spill Detected

Assess Volume & Location
(Hood vs. Floor)

Small (<10g)

Large (>10g)

Wet Wipe Method
(Damp Paper Towel)

Cover with NaHCO3
(Weak Base)

Collect in HazWaste Container
(Tag: Toxic/Irritant)

Wash Area with
Soap & Water

Click to download full resolution via product page

Figure 2: Logic flow for safely managing solid chemical spills of substituted benzoic acids.

Fire Fighting Measures
Extinguishing Media: Water spray, Carbon dioxide (

), Dry chemical powder, or Alcohol-resistant foam.
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Specific Hazards: Emits toxic fumes under fire conditions, specifically Hydrogen Chloride

(HCl) gas and Carbon Monoxide (CO).

Firefighter PPE: Self-contained breathing apparatus (SCBA) is mandatory due to HCl

generation.

Waste Disposal[8]
Classification: Hazardous Chemical Waste.

Protocol: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with

an afterburner and scrubber (to neutralize HCl).

Prohibition: Do not discharge into drains.[6] The compound's lipophilicity suggests potential

for bioconcentration in aquatic environments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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